Cas no 1226804-04-1 (4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one)

• Product Name: 4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
• CAS No: 1226804-04-1
• MF: C₈H₈ClN₃O
• MW: 197.621620178223
• CID: 1102390
• PubChem ID: 59322362
• Update Time: 2025-04-20

4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-ethyl-5,7-dihydro-6H-Pyrrolo[2,3-d]pyrimidin-6-one
• DTXSID101181800
• 1226804-04-1
• 4-chloro-5-ethyl-5,7 dihydro-pyrrolo[2,3-d]pyrimidin-6-one
• 4-Chloro-5-ethyl-5,7-dihydro-pyrrolo[2,3-d]pyrimidin-6-one
• SCHEMBL2063184
• IQKBJMXJOQXLEC-UHFFFAOYSA-N
• 4-chloro-5-ethyl-5H-pyrrolo[2,3-d]pyrimidin-6(7H)-one

• Inchi： 1S/C8H8ClN3O/c1-2-4-5-6(9)10-3-11-7(5)12-8(4)13/h3-4H,2H2,1H3,(H,10,11,12,13)
• InChI Key： IQKBJMXJOQXLEC-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=CN=1)NC(C2CC)=O

Computed Properties

• Exact Mass: 197.0355896g/mol
• Monoisotopic Mass: 197.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9Ų